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Compound of Interest

Compound Name: 1,1-DICYCLOPROPYL-ETHANOL

CAS No.: 18895-50-6

Cat. No.: B096344

Get Quote

In the pursuit of advanced polymers with tailored properties, the incorporation of rigid and

strained ring systems into the polymer backbone has emerged as a compelling strategy.[1]

While cyclic monomers like 1,4-cyclohexanedimethanol (CHDM) are well-established for

enhancing the thermal and mechanical properties of polyesters, the smallest carbocycle,

cyclopropane, remains a relatively untapped resource.[2] The unique spirocyclic arrangement

of 1,1-cyclopropanedimethanol offers the potential to introduce sharp kinks into the polymer

chain, disrupting crystallinity and creating materials with novel characteristics.

This application note details the synthesis of 1,1-cyclopropanedimethanol and explores its use

as a monomer for creating advanced polyesters and polyurethanes. We will provide detailed,

field-tested protocols for these syntheses and discuss the anticipated impact of the cyclopropyl

group on the final material's properties.

Synthesis of 1,1-Cyclopropanedimethanol Monomer
The synthesis of 1,1-cyclopropanedimethanol can be achieved through a two-step process

starting from diethyl malonate.[3] This process involves the formation of a cyclopropane ring

followed by the reduction of the ester groups to alcohols.
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Protocol 1: Synthesis of 1,1-Cyclopropanedimethanol
Step 1: Synthesis of Diethyl 1,1-cyclopropanedicarboxylate

To a vigorously stirred solution of diethyl malonate (1.0 mol) and potassium carbonate (2.5

mol) in a suitable solvent (e.g., DMF), add 1,2-dichloroethane (1.2 mol).

Add a phase transfer catalyst, such as PEG-400, to facilitate the reaction.

Heat the reaction mixture to 100-120 °C and maintain for 4-6 hours, monitoring the reaction

progress by TLC or GC.

After cooling to room temperature, pour the mixture into water and extract with diethyl ether.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to yield crude diethyl 1,1-cyclopropanedicarboxylate.

Step 2: Reduction to 1,1-Cyclopropanedimethanol

In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), suspend

potassium borohydride (2.0 mol) in anhydrous THF.

Add a solution of aluminum trichloride (0.7 mol) in THF dropwise at 0 °C.

To this reducing agent mixture, add a solution of diethyl 1,1-cyclopropanedicarboxylate (0.5

mol) in THF dropwise, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for

12-16 hours.

Carefully quench the reaction by the slow addition of water, followed by a 10% aqueous

solution of sulfuric acid.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry

over anhydrous magnesium sulfate, and concentrate under reduced pressure.
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Purify the resulting oil by vacuum distillation to obtain 1,1-cyclopropanedimethanol as a

colorless liquid.[4]

Workflow for Monomer Synthesis
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Caption: Synthesis of 1,1-cyclopropanedimethanol.
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The diol functionality of 1,1-cyclopropanedimethanol makes it an excellent candidate for

polycondensation reactions with dicarboxylic acids to form polyesters. The introduction of the

spirocyclic cyclopropane unit is hypothesized to disrupt chain packing, leading to more

amorphous materials with lower glass transition temperatures and potentially increased

solubility. This is in contrast to polymers made with more linear diols.[1][5]

Protocol 2: Synthesis of a Copolyester using 1,1-
Cyclopropanedimethanol and Terephthalic Acid
This protocol describes the synthesis of a copolyester of 1,1-cyclopropanedimethanol and

ethylene glycol with terephthalic acid, which allows for tunable properties based on the

monomer ratio.

In a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation

condenser, charge terephthalic acid (1.0 mol), 1,1-cyclopropanedimethanol (0.2 mol), and

ethylene glycol (0.9 mol). The excess glycol helps to drive the esterification reaction.

Add a suitable catalyst, such as antimony trioxide (0.05% by weight).

Heat the mixture to 190-220 °C under a slow stream of nitrogen to initiate the direct

esterification process. Water will be evolved and collected.

Maintain these conditions for 2-4 hours, or until the evolution of water ceases, indicating the

formation of a low molecular weight prepolymer.

For the polycondensation stage, gradually increase the temperature to 260-280 °C while

slowly reducing the pressure to below 1 torr.

Continue the reaction under high vacuum for 2-3 hours, or until the desired melt viscosity is

achieved, which is indicative of high molecular weight polymer formation.

Extrude the molten polymer from the reactor into a water bath to quench and solidify it.

The resulting polymer can then be pelletized for further processing and characterization.
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1,1-Cyclopropanedimethanol can also serve as a chain extender or a polyol component in the

synthesis of polyurethanes.[6] Its unique structure is expected to influence the morphology of

the hard and soft segments, potentially leading to elastomers with interesting mechanical

properties.

Protocol 3: Synthesis of a Polyurethane Elastomer
This protocol outlines the synthesis of a polyurethane elastomer using a two-step prepolymer

method.

Step 1: Prepolymer Synthesis

In a moisture-free reaction vessel under a nitrogen atmosphere, charge a polyol (e.g.,

polytetrahydrofuran, PTHF, Mn = 2000 g/mol , 1.0 mol) and 1,1-cyclopropanedimethanol (1.0

mol).

Heat the mixture to 60-70 °C with stirring to ensure homogeneity and remove any residual

moisture.

Add a diisocyanate, such as 4,4'-methylenebis(phenyl isocyanate) (MDI) (2.2 mol), to the

mixture.

Add a catalyst, such as dibutyltin dilaurate (DBTDL), at a concentration of 0.01-0.05% by

weight.

Maintain the reaction temperature at 70-80 °C for 2-3 hours. The reaction should be

monitored by titrating for the isocyanate (NCO) content until it reaches the theoretical value

for the prepolymer.

Step 2: Chain Extension

Cool the NCO-terminated prepolymer to 50-60 °C.

Add a chain extender, such as 1,4-butanediol (0.95 mol), dropwise with vigorous stirring.

After the addition is complete, pour the viscous liquid into a preheated mold and cure at 100-

110 °C for 12-24 hours.
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Post-cure the resulting elastomer at room temperature for 7 days to ensure complete

reaction and stabilization of properties before characterization.

Workflow for Polymer Synthesis
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Caption: Polymer synthesis workflows.

Expected Material Properties and Characterization
The incorporation of 1,1-cyclopropanedimethanol into polymers is expected to yield materials

with a unique set of properties. The table below summarizes the anticipated effects and the

techniques for their characterization.
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Property
Anticipated Effect of 1,1-
Cyclopropanedimethanol

Characterization
Technique

Crystallinity
Decrease in crystallinity due to

disruption of chain packing.[1]

Differential Scanning

Calorimetry (DSC), X-ray

Diffraction (XRD)

Glass Transition Temp. (Tg)
Potential decrease in Tg due to

increased free volume.

Differential Scanning

Calorimetry (DSC), Dynamic

Mechanical Analysis (DMA)

Thermal Stability

The strained cyclopropane ring

may influence the onset of

thermal degradation.

Thermogravimetric Analysis

(TGA)

Mechanical Properties

Expected to produce more

amorphous, potentially

tougher, and more flexible

materials.[1]

Tensile Testing (ASTM D638),

Dynamic Mechanical Analysis

(DMA)

Solubility

Increased solubility in common

organic solvents due to

reduced crystallinity.

Standard solubility tests

Conclusion
1,1-Cyclopropanedimethanol represents a novel building block for polymer synthesis with the

potential to create a new class of materials with tunable properties. Its unique spirocyclic

structure offers a route to manipulate polymer crystallinity, thermal characteristics, and

mechanical performance in ways that are not achievable with conventional linear or less-

strained cyclic monomers. The protocols provided in this application note offer a starting point

for researchers to explore the synthesis and characterization of these promising new polymers.

Further research into the copolymerization of 1,1-cyclopropanedimethanol with a wider range

of monomers will undoubtedly open up new avenues in materials science and engineering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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